Cas no 195259-08-6 (4-(2,4,6-trimethylphenyl)butan-2-one)
195259-08-6 structure
Product Name:4-(2,4,6-trimethylphenyl)butan-2-one
CAS No:195259-08-6
MF:C13H18O
MW:190.281424045563
CID:1387483
PubChem ID:12182886
Update Time:2025-04-20
4-(2,4,6-trimethylphenyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 4-(2,4,6-trimethylphenyl)-
- 4-(2,4,6-trimethylphenyl)butan-2-one
- SCHEMBL11099663
- 4-Mesitylbutan-2-one
- AKOS011840731
- CS-0275911
- EN300-1867385
- 195259-08-6
- DTXSID10479480
-
- Inchi: 1S/C13H18O/c1-9-7-10(2)13(11(3)8-9)6-5-12(4)14/h7-8H,5-6H2,1-4H3
- InChI Key: JCKUGPUAHRBNRY-UHFFFAOYSA-N
- SMILES: O=C(C)CCC1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 190.13584
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-(2,4,6-trimethylphenyl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867385-1g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 1g |
$414.0 | 2023-09-18 | ||
| Enamine | EN300-1867385-5g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 5g |
$1199.0 | 2023-09-18 | ||
| Enamine | EN300-1867385-10g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 10g |
$1778.0 | 2023-09-18 | ||
| Enamine | EN300-1867385-0.05g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 0.05g |
$348.0 | 2023-09-18 | ||
| Enamine | EN300-1867385-0.1g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 0.1g |
$364.0 | 2023-09-18 | ||
| Enamine | EN300-1867385-0.25g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 0.25g |
$381.0 | 2023-09-18 | ||
| Enamine | EN300-1867385-0.5g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 0.5g |
$397.0 | 2023-09-18 | ||
| Enamine | EN300-1867385-1.0g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 1g |
$928.0 | 2023-06-02 | ||
| Enamine | EN300-1867385-2.5g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 2.5g |
$810.0 | 2023-09-18 | ||
| Enamine | EN300-1867385-5.0g |
4-(2,4,6-trimethylphenyl)butan-2-one |
195259-08-6 | 5g |
$2692.0 | 2023-06-02 |
4-(2,4,6-trimethylphenyl)butan-2-one Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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